Cas no 1351645-62-9 (N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide)

• Product Name: N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• CAS No: 1351645-62-9
• MF: C₁₉H₁₅N₃O₂S
• MW: 349.406302690506
• CID: 6148385
• PubChem ID: 56764117
• Update Time: 2025-05-20

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide
• AKOS024523771
• 1351645-62-9
• N-(2-hydroxy-2-naphthalen-1-ylethyl)-2,1,3-benzothiadiazole-5-carboxamide
• N-[2-hydroxy-2-(naphthalen-1-yl)ethyl]-2,1,3-benzothiadiazole-5-carboxamide
• N-(2-hydroxy-2-(naphthalen-1-yl)ethyl)benzo[c][1,2,5]thiadiazole-5-carboxamide
• F5857-2349

• Inchi： 1S/C19H15N3O2S/c23-18(15-7-3-5-12-4-1-2-6-14(12)15)11-20-19(24)13-8-9-16-17(10-13)22-25-21-16/h1-10,18,23H,11H2,(H,20,24)
• InChI Key： DRXGKXTXCQSRDJ-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)C(NCC(C1=CC=CC2C=CC=CC1=2)O)=O

Computed Properties

• Exact Mass: 349.08849790g/mol
• Monoisotopic Mass: 349.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 103Ų

Additional information on N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide

Introduction to N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide (CAS No. 1351645-62-9)

N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide, identified by its CAS number 1351645-62-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzothiadiazole class, a heterocyclic structure known for its diverse biological activities and potential therapeutic applications.

The molecular architecture of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide incorporates several key functional groups that contribute to its unique chemical properties and biological interactions. The presence of a naphthalene ring at the 2-position and a hydroxyl group at the 2' position enhances its solubility and reactivity, making it a promising candidate for further chemical modifications and biological evaluations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from benzothiadiazole derivatives. These compounds have shown promise in various pharmacological applications, including anti-inflammatory, anticancer, and antimicrobial effects. The specific arrangement of atoms in N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide positions it as a valuable scaffold for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential to interact with biological targets in multiple ways. The benzothiadiazole core is known to modulate various cellular processes by binding to specific enzymes and receptors. For instance, studies have suggested that benzothiadiazole derivatives can inhibit kinases and other enzymes involved in cancer progression. Additionally, the hydroxyl group and naphthalene moiety may contribute to its ability to cross the blood-brain barrier, opening up possibilities for treating central nervous system disorders.

The synthesis of N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide involves a series of well-defined chemical transformations that highlight the expertise required in medicinal chemistry. The process typically begins with the condensation of appropriately substituted precursors under controlled conditions to form the benzothiadiazole ring. Subsequent functionalization steps introduce the hydroxyl group and the naphthalenyl side chain, which are critical for achieving the desired biological activity.

Recent advancements in computational chemistry have further facilitated the design and optimization of compounds like N-2-hydroxy-2-(naphthalen-1-yl)ethyl-2,1,3-benzothiadiazole-5-carboxamide. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets at an atomic level. This approach has significantly reduced the time and resources required to develop lead compounds for clinical trials. By leveraging these computational tools, scientists can identify potential analogs with improved efficacy and reduced toxicity.

The pharmacological evaluation of N-2-hydroxy-2-(naphthalen-1-y l)ethyl - 2 , 1 , 3 -benzothiadiazole - 5 - carboxamide has revealed several intriguing findings. In vitro studies have demonstrated its ability to inhibit the growth of various cancer cell lines by disrupting key signaling pathways involved in tumor progression. Moreover, preliminary animal models suggest that this compound may exhibit neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The safety profile of N-\* 1351645 -62 -9\* is another critical aspect that has been thoroughly investigated. Preliminary toxicology studies indicate that it exhibits low toxicity at therapeutic doses, which is essential for any potential drug candidate. However, further research is needed to fully understand its long-term effects and potential side effects. This includes evaluating its metabolic stability and excretion pathways to ensure safe administration.

The development of novel pharmaceutical agents is often a multi-disciplinary effort that involves collaboration between chemists, biologists, pharmacologists, and clinicians. N-\*N - 1351645 -62 -9\* serves as an excellent example of how interdisciplinary research can lead to breakthroughs in drug discovery. By combining synthetic chemistry expertise with biological insights, researchers can design molecules that address unmet medical needs effectively.

The future prospects for N-\*N - 1351645 -62 -9\* are promising as ongoing research continues to uncover new applications for benzothiadiazole derivatives. Innovations in synthetic methodologies may enable the creation of more diverse analogs with tailored properties for specific therapeutic purposes. Additionally, advances in drug delivery systems could enhance the bioavailability and targeted action of this compound.

In conclusion, N-\*N - 1351645 -62 -9\* represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique molecular structure and promising biological activities make it a valuable compound for further investigation. As research progresses, we can expect more insights into its mechanisms of action and clinical potential.